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Compound of Interest

Compound Name: Glutarimide, N,3,3-trimethyl-

CAS No.: 25115-67-7

Cat. No.: B12007045

Get Quote

Executive Summary: The Role of "Null" Probes
In Targeted Protein Degradation (TPD), distinguishing "on-target" CRBN-mediated degradation

from non-specific cytotoxicity is critical. Glutarimide, N,3,3-trimethyl- serves as a structural

"null" probe. It retains the physicochemical scaffold of the glutarimide pharmacophore but lacks

the molecular features necessary to bind the CRBN Tri-Tryptophan pocket.

Key Application: Use this compound in competitive rescue assays. If a biological effect (e.g.,

degradation of IKZF1) is reversed by excess Thalidomide but not by Glutarimide, N,3,3-
trimethyl-, the effect is validated as CRBN-dependent.

Mechanistic Benchmarking: Why It Doesn't Bind
To understand the utility of this probe, one must compare its binding mode to active IMiDs

(Immunomodulatory Imide Drugs).

The CRBN Binding Pocket (Tri-Tryptophan Cage)
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Active binders (Thalidomide, Lenalidomide) rely on a precise lock-and-key mechanism within

the CRBN C-terminal domain (CULT domain).

The "Glutarimide Twist": The glutarimide ring inserts into a hydrophobic cage formed by

Trp380, Trp386, and Trp400.

Critical H-Bond: The imide nitrogen (N-H) at position 1 acts as a hydrogen bond donor to the

backbone carbonyl of Glu377 and/or Trp380 (residue numbering varies by species/crystal

structure, typically W380 in human).

Chirality: The C3 carbon is the chiral center. The (S)-enantiomer typically binds with higher

affinity, though rapid racemization occurs in vivo.

Structural Failures of Glutarimide, N,3,3-trimethyl-
N-Methylation (N1): Replacing the acidic proton (H) with a methyl group (CH3) eliminates the

essential H-bond donor capability. Furthermore, the methyl group introduces a severe steric

clash with the indole ring of Trp380.

3,3-Dimethylation (C3): This "gem-dimethyl" substitution removes the chiral proton. While

this prevents racemization, the added bulk at the C3 position can clash with the narrow "lid"

of the binding pocket, further destabilizing the complex.

Visualization: Structural Logic of Binding vs. Non-
Binding
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Figure 1: Mechanistic logic distinguishing active degraders from the N,3,3-trimethyl negative

control.

Comparative Data: Affinity & Potency
The following table benchmarks the test compound against industry standards. Data is

aggregated from TR-FRET competition assays (Displacement of Cy5-Thalidomide).

Compound
Structure
Class

CRBN IC50
(Binding)

Cellular
Degradation
(IKZF1/3)

Primary Utility

Pomalidomide
Amino-

thalidomide
~100 nM High Potency

Clinical Drug /

PROTAC Anchor

Lenalidomide
Amino-

thalidomide
~150 nM Medium Potency Clinical Drug

Thalidomide
Phthalimido-

glutarimide
~250 nM Medium Potency Clinical Drug

Glutarimide,

N,3,3-trimethyl-

Methylated

Analog

> 50,000 nM

(Inactive)
None Negative Control
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Note: IC50 values are approximate and assay-dependent. The >50 µM value for N-methylated

glutarimides is a consensus "non-binder" threshold in literature [1, 2].

Experimental Protocols
To validate this compound in your own workflow, use the following self-validating protocols.

Protocol A: TR-FRET CRBN Binding Competition
Objective: Prove that Glutarimide, N,3,3-trimethyl- does not displace a known tracer.

Reagents:

Protein: His-tagged CRBN-DDB1 complex (10 nM final).

Tracer: Cy5-conjugated Thalidomide (20 nM final).

Detection: Anti-His Terbium (Tb) cryptate antibody.

Buffer: 50 mM HEPES pH 7.5, 150 mM NaCl, 0.1% Pluronic F-127.

Workflow:

Dispense: Add 5 µL of test compound (Glutarimide, N,3,3-trimethyl-) in dose-response

(100 µM to 1 nM) to a 384-well plate.

Controls: Include Pomalidomide (Positive Control) and DMSO (Vehicle).

Mix: Add 5 µL of Protein/Ab mix. Incubate 15 mins.

Tracer: Add 5 µL of Cy5-Thalidomide tracer.

Incubate: 60 mins at RT in dark.

Read: Measure TR-FRET (Excitation 337 nm; Emission 665 nm / 620 nm).

Validation Criteria:

Pomalidomide: Sigmoidal dose-response curve (IC50 ~100 nM).
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Glutarimide, N,3,3-trimethyl-: Flat line (Ratio = DMSO control). This confirms "null" binding

status.

Protocol B: Cellular "Rescue" Assay (Target Validation)
Objective: Confirm that a degrader's effect is CRBN-mediated by attempting to rescue the

phenotype with excess binder vs. non-binder.

Workflow:

Seed Cells: Use MM1.S or Jurkat cells (20,000/well).

Pre-treat (Competition):

Arm A: Treat with 10 µM Pomalidomide (Blocks CRBN).

Arm B: Treat with 10 µM Glutarimide, N,3,3-trimethyl- (Does NOT block CRBN).

Arm C: DMSO only.

Incubate: 1 hour.

Treat: Add your novel PROTAC/Degrader at EC80 concentration.

Incubate: 6-24 hours.

Lysis & Western Blot: Probe for substrate (e.g., IKZF1, GSPT1).

Interpretation:

Arm A (Pom): Substrate levels are high (Rescue observed). CRBN was blocked.[1][2]

Arm B (N,3,3-tri): Substrate levels are low (Degradation occurs). The probe failed to block

CRBN.

Conclusion: If Arm A rescues and Arm B does not, the degradation is strictly CRBN-

dependent.
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Visual Workflow: Target Validation Logic
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Figure 2: Decision tree for using Glutarimide, N,3,3-trimethyl- in cellular rescue assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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